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Introduction

NBOO1 is a first-in-class, selective inhibitor of the calcium-dependent neuronal adenylyl cyclase
subtype 1 (AC1).[1][2] AC1 is a critical enzyme in the central nervous system, particularly in
cortical regions like the anterior cingulate cortex (ACC), which is heavily involved in the
potentiation and perception of chronic pain.[1][3][4] By inhibiting AC1, NBOO1 blocks the
induction of long-term potentiation (LTP), a cellular mechanism underlying synaptic plasticity
and chronic pain, thereby producing analgesic effects in various animal models of neuropathic,
inflammatory, and cancer-related pain.[1][3][5][6] These application notes provide detailed
protocols for the administration of NBOO1 in a research setting.

Mechanism of Action: The AC1 Signaling Pathway

NBOO1 exerts its analgesic effect by targeting the AC1 signaling cascade. In chronic pain
states, increased neuronal activity leads to calcium influx, which stimulates AC1. AC1 then
catalyzes the conversion of ATP to cyclic AMP (cCAMP). Elevated cAMP levels activate Protein
Kinase A (PKA), which in turn phosphorylates downstream targets, including glutamate
receptors. This phosphorylation increases synaptic strength and contributes to the central
sensitization associated with chronic pain. NBOO1 selectively inhibits AC1, thereby reducing
cAMP production and the subsequent activation of this pathway, which helps to normalize
synaptic activity and alleviate pain.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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